3-[(4-tert-butylphenyl)methoxy]-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide

• IUPAC Name: 3-[(4-tert-butylphenyl)methoxy]-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C23H22F3NO2S/c1-22(2,3)16-6-4-15(5-7-16)14-29-19-12-13-30-20(19)21(28)27-18-10-8-17(9-11-18)23(24,25)26/h4-13H,14H2,1-3H3,(H,27,28)
• InChI Key: KIOGEGWFRFVCJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)COC2=C(SC=C2)C(=O)NC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C23H22F3NO2S
• Molecular Weight: 433.5 g/mol
• CAS No.: 344272-91-9

Description

This compound belongs to the thiophene-2-carboxamide class, characterized by a central thiophene ring substituted with a methoxy group at position 3 and a carboxamide group at position 2. The methoxy group is further modified with a 4-tert-butylphenyl moiety, while the carboxamide nitrogen is linked to a 4-(trifluoromethyl)phenyl group. These substituents confer distinct electronic and steric properties, influencing solubility, metabolic stability, and biological activity.

Biological Activity

3-[(4-tert-butylphenyl)methoxy]-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide is a synthetic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

$$\text{C}_{19}\text{H}_{18}\text{F}_{3}\text{N}_{1}\text{O}_{2}\text{S}$$

Key Features:

• Tert-butyl group : Enhances lipophilicity and may influence receptor binding.
• Trifluoromethyl group : Known to improve metabolic stability and bioactivity.
• Thiophene ring : Contributes to electronic properties that can affect biological interactions.

The biological activity of 3-[(4-tert-butylphenyl)methoxy]-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide is primarily linked to its interactions with various biological pathways:

• NF-κB Pathway Inhibition : Research indicates that compounds similar in structure can inhibit the NF-κB signaling pathway, which is crucial in inflammation and cancer progression . This suggests that our compound may exhibit anti-inflammatory and anticancer properties.
• Antioxidant Activity : The presence of electron-withdrawing groups like trifluoromethyl may enhance the compound's ability to scavenge free radicals, contributing to its antioxidant capacity.
• Enzyme Inhibition : Preliminary studies indicate that derivatives of similar structures can act as inhibitors for key enzymes involved in disease processes, such as IKKβ, which is implicated in cancer cell survival .

Biological Activity Data

The following table summarizes relevant findings from various studies regarding the biological activity of related compounds:

Activity	Effect	Reference
NF-κB Inhibition	Reduced inflammatory response
Antioxidant Potential	Scavenging of free radicals
Cytotoxicity against cancer cells	Induced apoptosis in tumor cells
Enzyme Inhibition	Inhibition of IKKβ

Case Studies

• In vitro Studies : A study evaluated the effects of similar thiophene derivatives on human cancer cell lines. The results showed significant cytotoxicity at concentrations above 10 µM, indicating potential therapeutic applications in oncology .
• Animal Models : In vivo experiments demonstrated that compounds with similar structures could reduce tumor growth in murine models by approximately 50% compared to control groups, highlighting their potential as anticancer agents .
• Mechanistic Insights : Further investigation into the mechanism revealed that these compounds could downregulate pro-inflammatory cytokines, thus suggesting a dual role in both cancer therapy and inflammation management .

Comparison with Similar Compounds

Structural and Substituent Variations

The following table summarizes key structural analogs and their substituent differences:

Compound Name	R1 (Position 3)	R2 (Amide Nitrogen)	Molecular Weight	Key Properties/Activities	References
Target Compound: 3-[(4-tert-butylphenyl)methoxy]-N-[4-(trifluoromethyl)phenyl]	4-tert-butylphenylmethoxy	4-(trifluoromethyl)phenyl	~437.44*	High lipophilicity (tert-butyl)
3-[(4-Chlorophenyl)methoxy]-N-(1-phenylethyl)thiophene-2-carboxamide	4-chlorophenylmethoxy	(1S)-1-phenylethyl	410.89	Improved chiral recognition
N-(2,4-difluorophenyl)-3-{[3-(trifluoromethyl)phenyl]methoxy}thiophene-2-carboxamide	3-(trifluoromethyl)phenylmethoxy	2,4-difluorophenyl	413.36	Density: 1.453 g/cm³; pKa: ~9.48
3-[[2,6-dichlorophenyl]methylsulfonyl]-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide	2,6-dichlorophenylmethylsulfonyl	4-(trifluoromethyl)phenyl	508.32	Sulfonyl group enhances polarity
3-(4-chlorophenyl)-5-(methylsulfanyl)-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide	4-chlorophenyl and methylsulfanyl (C5)	4-(trifluoromethyl)phenyl	432.90	Increased lipophilicity (SMe)
3-[4-nitro-3-(trifluoromethyl)phenoxy]-N-phenylthiophene-2-carboxamide	4-nitro-3-(trifluoromethyl)phenoxy	Phenyl	408.35	Electron-withdrawing nitro group

*Estimated based on substituent contributions.

Physicochemical Properties

• Lipophilicity : The tert-butyl group in the target compound enhances lipophilicity compared to analogs with chloro (e.g., ) or nitro substituents (). This may improve membrane permeability but reduce aqueous solubility.
• Acidity/Basicity : The trifluoromethyl group is strongly electron-withdrawing, lowering the pKa of adjacent groups. For example, the pKa of the difluorophenyl analog is ~9.48 , suggesting moderate basicity.
• Thermal Stability : Bulky substituents like tert-butyl and trifluoromethyl likely increase thermal stability compared to smaller groups (e.g., methylsulfanyl in ).